Cas no 1805148-59-7 (Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate
• CAS No: 1805148-59-7
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4894802
• Update Time: 2025-05-19

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-10(16)8-6(9(11)12)7(13)5(3-14)4-15-8/h4,9H,2-3,14H2,1H3
• InChI Key： GLRWTYZPPAEBCT-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OCC)C=1C(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805148-59-7): A Comprehensive Overview

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805148-59-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for the development of novel therapeutic agents. The presence of an iodopyridine core, combined with functional groups such as an aminomethyl side chain and a difluoromethyl substituent, makes it a versatile building block for synthetic chemistry and drug discovery.

The< strong>Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate molecule exhibits a high degree of structural complexity, which is reflected in its chemical properties and potential biological activities. The iodine atom at the 4-position of the pyridine ring serves as a valuable handle for further functionalization, enabling the synthesis of more elaborate derivatives. This feature is particularly useful in the context of modern drug design, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

In recent years, there has been a surge in research focused on developing new inhibitors targeting various enzymes and receptors involved in critical biological pathways. The< strong>Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate compound has been explored as a potential scaffold for creating inhibitors with enhanced potency and selectivity. For instance, studies have demonstrated its utility in designing molecules that interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders.

The< strong>difluoromethyl group is a well-known pharmacophore that can significantly influence the metabolic stability and binding affinity of drug candidates. Its incorporation into the< strong>Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate structure not only enhances the compound's resistance to degradation but also improves its interaction with biological targets. This has led to several innovative approaches in medicinal chemistry, where such groups are strategically placed to optimize drug-like properties.

The< strong>aminomethyl side chain provides another layer of complexity and functionality to the molecule. This moiety can participate in hydrogen bonding interactions, making it an attractive feature for designing molecules that bind tightly to biological targets. Additionally, the< strong>aminomethyl group can be further modified through various chemical transformations, allowing for the creation of a diverse library of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of< strong>Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate with target proteins with remarkable accuracy. These computational studies have provided valuable insights into how structural modifications can be made to enhance potency and selectivity. Such findings are crucial for guiding experimental efforts and accelerating the discovery of novel therapeutic agents.

The synthesis of< strong>Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline these processes, making it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex pyridine core structure efficiently.

In conclusion, Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805148-59-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functional groups make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.